Cas no 1421491-39-5 (N-(4-methoxyphenyl)-3-[(pyrrolidin-1-yl)methyl]-1,4-thiazepane-4-carboxamide)

• Product Name: N-(4-methoxyphenyl)-3-[(pyrrolidin-1-yl)methyl]-1,4-thiazepane-4-carboxamide
• CAS No: 1421491-39-5
• MF: C₁₈H₂₇N₃O₂S
• MW: 349.490883111954
• CID: 5365583
• Update Time: 2025-11-02

N-(4-methoxyphenyl)-3-[(pyrrolidin-1-yl)methyl]-1,4-thiazepane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• Tetrahydro-N-(4-methoxyphenyl)-3-(1-pyrrolidinylmethyl)-1,4-thiazepine-4(5H)-carboxamide
• N-(4-methoxyphenyl)-3-[(pyrrolidin-1-yl)methyl]-1,4-thiazepane-4-carboxamide

• Inchi： 1S/C18H27N3O2S/c1-23-17-7-5-15(6-8-17)19-18(22)21-11-4-12-24-14-16(21)13-20-9-2-3-10-20/h5-8,16H,2-4,9-14H2,1H3,(H,19,22)
• InChI Key： KXAZXZWLLMOJAX-UHFFFAOYSA-N
• SMILES： S1CCCN(C(NC2=CC=C(OC)C=C2)=O)C(CN2CCCC2)C1

Experimental Properties

• Density: 1.202±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 557.2±50.0 °C(Predicted)
• pka: 13.32±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on N-(4-methoxyphenyl)-3-[(pyrrolidin-1-yl)methyl]-1,4-thiazepane-4-carboxamide

N-(4-methoxyphenyl)-3-[(pyrrolidin-1-yl)methyl]-1,4-thiazepane-4-carboxamide (CAS 1421491-39-5): A Comprehensive Scientific Profile

In the rapidly evolving field of medicinal chemistry, N-(4-methoxyphenyl)-3-[(pyrrolidin-1-yl)methyl]-1,4-thiazepane-4-carboxamide (CAS 1421491-39-5) has emerged as a compound of significant interest to researchers. This thiazepane-carboxamide derivative represents an important structural motif in drug discovery, particularly in the development of central nervous system (CNS) targeting compounds and GPCR modulators.

The molecular structure of N-(4-methoxyphenyl)-3-[(pyrrolidin-1-yl)methyl]-1,4-thiazepane-4-carboxamide features several pharmacologically relevant components: a 1,4-thiazepane core, a pyrrolidine moiety, and a 4-methoxyphenyl carboxamide group. This unique combination contributes to its potential as a bioactive scaffold, with particular attention being paid to its blood-brain barrier permeability and receptor binding affinity - key considerations in modern neuropharmacological research.

Recent studies have highlighted the compound's potential applications in addressing some of today's most pressing neurological research challenges. The pyrrolidine-thiazepane hybrid structure shows promise in the exploration of novel neuroprotective agents, with particular relevance to conditions where neurotransmitter modulation plays a crucial role. Researchers are particularly interested in how the methoxyphenyl group might influence the compound's pharmacokinetic properties and target selectivity.

The synthesis of N-(4-methoxyphenyl)-3-[(pyrrolidin-1-yl)methyl]-1,4-thiazepane-4-carboxamide typically involves multi-step organic transformations, with careful attention to the stereochemical configuration of the thiazepane ring. Current medicinal chemistry trends emphasize the importance of such saturated heterocycles in improving drug-like properties, making this compound particularly valuable for structure-activity relationship studies.

From a drug discovery perspective, the 1,4-thiazepane scaffold present in this molecule offers several advantages. Its conformational flexibility allows for optimal interaction with biological targets, while the pyrrolidinylmethyl substitution may contribute to enhanced target engagement. These features align well with current pharmaceutical industry needs for compounds that combine structural novelty with favorable ADME profiles.

In the context of computational chemistry and AI-assisted drug design, N-(4-methoxyphenyl)-3-[(pyrrolidin-1-yl)methyl]-1,4-thiazepane-4-carboxamide serves as an interesting case study. Its molecular properties are frequently analyzed in virtual screening experiments and molecular docking studies, particularly for targets involving neurological pathways. This reflects the growing importance of in silico methods in modern pharmaceutical research.

The physicochemical properties of this compound, including its logP value, polar surface area, and hydrogen bonding capacity, make it a subject of interest in preclinical research. These characteristics are crucial for understanding its potential as a lead compound in various therapeutic development programs, especially those targeting neurological disorders.

Recent patent literature reveals growing interest in thiazepane derivatives like N-(4-methoxyphenyl)-3-[(pyrrolidin-1-yl)methyl]-1,4-thiazepane-4-carboxamide, particularly in the context of neurodegenerative disease research and cognitive enhancement. The compound's structural features appear in several pharmacophore models designed to identify new CNS-active molecules.

Quality control and analytical characterization of N-(4-methoxyphenyl)-3-[(pyrrolidin-1-yl)methyl]-1,4-thiazepane-4-carboxamide typically involve advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods are essential for ensuring the compound's chemical purity and structural integrity in pharmaceutical applications.

As research into heterocyclic compounds continues to advance, N-(4-methoxyphenyl)-3-[(pyrrolidin-1-yl)methyl]-1,4-thiazepane-4-carboxamide (CAS 1421491-39-5) stands out as a valuable tool for medicinal chemists and pharmacologists. Its unique molecular architecture and potential biological activities make it a compound worth watching in the coming years of drug discovery innovation.